3-(2,3-Dimethoxy-2-methylpropyl)-1-(4-fluorophenyl)urea
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Description
3-(2,3-Dimethoxy-2-methylpropyl)-1-(4-fluorophenyl)urea is a useful research compound. Its molecular formula is C13H19FN2O3 and its molecular weight is 270.304. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Chemistry
Research into ureidopyrimidones, which share structural similarities with the queried compound due to their urea functionalities, indicates significant applications in supramolecular chemistry. Ureidopyrimidones exhibit strong dimerization capabilities through quadruple hydrogen bonding, suggesting potential use in designing supramolecular assemblies. This property can be leveraged in the development of self-assembling materials and nanostructures, as demonstrated by F. H. Beijer et al. (1998).
Environmental Science
In environmental science, urea derivatives have been applied in the detection and quantification of herbicides in soil and water. An example is the development of an indirect competitive ELISA for isoproturon, a urea herbicide, indicating the potential for similar compounds to be used in environmental monitoring and pollution control efforts, as outlined by Li Fang-shi (2007).
Polymer Science
The polymerization of urea-urethane copolymers, incorporating elements like dimethysiloxane with 1,4-benzenedimethanol as a chain extender, highlights the role of urea derivatives in creating novel polymer materials. These materials could have applications in coatings, adhesives, and elastomers, providing enhanced properties such as flexibility, durability, and chemical resistance, as explored by T. Ho et al. (1993).
Medicinal Chemistry
In medicinal chemistry, the unique reactivity of hindered ureas under neutral conditions for the facile carbamoylation of nucleophiles has been demonstrated. This finding suggests applications in drug synthesis, particularly in the development of prodrugs or in the modification of pharmaceuticals to improve their pharmacokinetic properties, as shown by M. Hutchby et al. (2009).
Chemical Synthesis
The synthesis of N,N'-dimethoxy-N,N'-dimethylurea as a carbonyl dication equivalent in organometallic addition reactions illustrates the role of urea derivatives in facilitating complex synthetic pathways. This capability can be particularly valuable in the synthesis of unsymmetrical ketones, which are important intermediates in the production of various chemicals and pharmaceuticals, as reported by W. L. Whipple et al. (1991).
Properties
IUPAC Name |
1-(2,3-dimethoxy-2-methylpropyl)-3-(4-fluorophenyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O3/c1-13(19-3,9-18-2)8-15-12(17)16-11-6-4-10(14)5-7-11/h4-7H,8-9H2,1-3H3,(H2,15,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSRVOZRJFSYKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)NC1=CC=C(C=C1)F)(COC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.